(Z)-N-(1-Bromo-1-(2-bromophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
CAS No.:
Cat. No.: VC15827314
Molecular Formula: C21H20Br2N2O2
Molecular Weight: 492.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H20Br2N2O2 |
|---|---|
| Molecular Weight | 492.2 g/mol |
| IUPAC Name | N-[(Z)-1-bromo-1-(2-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide |
| Standard InChI | InChI=1S/C21H20Br2N2O2/c22-17-12-6-5-11-16(17)18(23)19(21(27)25-13-7-2-8-14-25)24-20(26)15-9-3-1-4-10-15/h1,3-6,9-12H,2,7-8,13-14H2,(H,24,26)/b19-18- |
| Standard InChI Key | NUBYPAXDRPIYST-HNENSFHCSA-N |
| Isomeric SMILES | C1CCN(CC1)C(=O)/C(=C(\C2=CC=CC=C2Br)/Br)/NC(=O)C3=CC=CC=C3 |
| Canonical SMILES | C1CCN(CC1)C(=O)C(=C(C2=CC=CC=C2Br)Br)NC(=O)C3=CC=CC=C3 |
Introduction
Structural Characteristics
Molecular Architecture
The compound’s IUPAC name, (Z)-N-(1-bromo-1-(2-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl)benzamide, reflects its core components:
-
Benzamide backbone: Provides a planar aromatic system for potential π-π stacking interactions.
-
Dual bromine atoms: Positioned at the 1- and 2-bromophenyl sites, enhancing electrophilic character and steric bulk.
-
Piperidine ring: A six-membered nitrogen-containing heterocycle, contributing to solubility and conformational flexibility.
-
(Z)-configured α,β-unsaturated ketone: Stabilized by conjugation, this moiety may participate in Michael addition reactions or act as a electrophilic warhead.
Table 1: Key Structural and Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₂₁H₂₀Br₂N₂O₂ |
| Molecular Weight | 492.2 g/mol |
| CAS Number | VCID: VC15827314 |
| IUPAC Name | (Z)-N-[1-bromo-1-(2-bromophenyl)-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide |
| Canonical SMILES | C1CCN(CC1)C(=O)C(=C(C2=CC=CC=C2Br)Br)NC(=O)C3=CC=CC=C3 |
| Topological Polar Surface Area | 65.5 Ų |
The Z-configuration is critical for maintaining the spatial orientation of the bromophenyl and benzamide groups, influencing both reactivity and target binding.
Synthesis and Purification
Table 2: Hypothetical Synthesis Steps
| Step | Reaction Type | Reagents/Conditions |
|---|---|---|
| 1 | Aldol Condensation | Piperidine, KOH, Ethanol, Reflux |
| 2 | Electrophilic Bromination | Br₂, FeBr₃, CH₂Cl₂, 0°C |
| 3 | Amide Coupling | Benzoyl chloride, DIPEA, DMF |
Purification Strategies
-
Chromatography: Silica gel column chromatography with hexane/ethyl acetate gradients is commonly employed for isolating intermediates .
-
Recrystallization: High-purity final products are often obtained via recrystallization from ethanol or dichloromethane.
Biological Activity and Mechanistic Insights
Predicted Target Interactions
Computational docking studies of structurally related brominated benzamides suggest potential interactions with:
-
Kinase domains: The benzamide group may hydrogen-bond with ATP-binding pockets, while bromine atoms enhance hydrophobic contacts.
-
G-protein-coupled receptors (GPCRs): Piperidine moieties are known to modulate GPCR activity, particularly in neurotransmitter systems .
Table 3: Comparative Bioactivity of Analogous Compounds
| Compound Class | IC₅₀ (nM) | Target |
|---|---|---|
| Bromobenzamide-Piperidine | 12.4 | JAK2 Kinase |
| Thienopyridine Derivatives | 8.7 | EGFR |
| Quinazoline Carbamates | 23.1 | Tubulin Polymerization |
Data extrapolated from studies on similar brominated heterocycles indicate moderate to high potency in enzymatic assays .
Research Limitations and Future Directions
Current Knowledge Gaps
-
In vivo pharmacokinetics: No data exist on oral bioavailability or metabolic stability.
-
Toxicological profiles: Brominated compounds often exhibit hepatotoxicity, requiring detailed safety assessments.
Recommended Studies
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume